2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine

• Molecular Formula: C7H9ClN2O
• Molecular Weight: 172.61 g/mol
• IUPAC Name: 2-(chloromethyl)-4,5,6,7-tetrahydro-[1,3]oxazolo[4,5-c]pyridine
• InChI: InChI=1S/C7H9ClN2O/c8-3-7-10-5-4-9-2-1-6(5)11-7/h9H,1-4H2
• InChI Key: NOEKTVGCFCHPMY-UHFFFAOYSA-N
• Canonical SMILES: C1CNCC2=C1OC(=N2)CCl

Description

2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine (CAS: 944903-60-0) is a bicyclic heterocyclic compound with the molecular formula C₆H₈ClN₂O and a molecular weight of 156.59 g/mol. Its structure consists of a fused oxazole ring (a five-membered ring containing oxygen and nitrogen) and a partially saturated pyridine ring. The chloromethyl (-CH₂Cl) substituent at the 2-position of the oxazole moiety enhances its reactivity, making it a versatile intermediate in medicinal chemistry and organic synthesis . This compound is commercially available in milligram-to-gram quantities for research purposes .

Biological Activity

2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine is a heterocyclic compound with significant potential in medicinal chemistry due to its unique structural characteristics. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and relevant research findings.

• Molecular Formula : C7H9ClN2O
• Molecular Weight : 172.61 g/mol
• IUPAC Name : 2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine

The biological activity of 2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine is primarily attributed to its interaction with various biological targets:

• Enzyme Inhibition : The compound may inhibit specific enzymes by binding to active sites or allosteric sites. This modulation can affect metabolic pathways and signal transduction processes.
• Receptor Interaction : It may act as an antagonist or agonist at certain receptors, influencing physiological responses.

Antimicrobial Activity

Research has indicated that compounds similar to 2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine exhibit antimicrobial properties. Studies have shown that derivatives can inhibit the growth of various bacterial strains and fungi.

Compound	Activity	Reference
2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine	Moderate antibacterial activity against E. coli
Related oxazole derivatives	Broad-spectrum antifungal activity

Anti-inflammatory Effects

Recent studies have highlighted the anti-inflammatory potential of oxazole-containing compounds. For example:

• NF-κB Pathway Inhibition : Compounds structurally related to 2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine have shown significant inhibition of the NF-κB pathway in cell lines stimulated by lipopolysaccharides (LPS). This inhibition is crucial for reducing inflammatory responses.

Compound	IC50 (μM)	Effect on Cell Viability	Reference
Compound A (related)	1.64	No cytotoxicity at 100 μM
Compound B (related)	9.05	No cytotoxicity at 100 μM

Study on Enzyme Inhibition

A study investigated the enzyme inhibitory effects of various tetrahydrooxazole derivatives. The results indicated that modifications to the chloromethyl group significantly affected enzyme binding affinity and selectivity.

• Findings : The presence of a chloromethyl group enhanced the inhibitory potency against specific enzymes involved in metabolic pathways.
• : These findings suggest a promising avenue for designing new inhibitors based on this scaffold.

Antimicrobial Screening

In another study focusing on antimicrobial properties:

• Methodology : Various derivatives were screened against common pathogens.
• Results : The compound demonstrated moderate activity against Gram-positive bacteria and was less effective against Gram-negative strains.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues: Heterocyclic Core and Substituent Variations

The compound belongs to a broader class of fused bicyclic heterocycles, which vary in ring saturation, heteroatom composition, and substituents. Below is a comparative analysis of key analogues:

Table 1: Structural and Functional Comparison of Selected Analogues

Compound Name	CAS Number	Molecular Formula	Heterocycle	Substituents	Key Applications/Notes	References
2-(Chloromethyl)-4,5,6,7-tetrahydrooxazolo[4,5-c]pyridine	944903-60-0	C₆H₈ClN₂O	Oxazole	Chloromethyl	Reactive intermediate for synthesis; potential antiviral/anticancer applications
2-(4-Bromophenyl)-4,5,6,7-tetrahydrooxazolo[5,4-c]pyridine	1187928-44-4	C₁₂H₁₁BrN₂O	Oxazole	4-Bromophenyl	Research chemical; explored in kinase inhibition studies
2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[4,3-c]pyridine	157327-45-2	C₇H₁₁N₃	Pyrazole	Methyl	Intermediate for agrochemicals and pharmaceuticals
Tinoridine Hydrochloride	N/A	C₁₅H₁₉N₂O₂SCl	Thiophene	Ethoxycarbonyl, benzyl	NSAID with potent analgesic/anti-inflammatory activity
3-(Chloromethyl)-4,5,6,7-tetrahydrotriazolo[1,5-a]pyridine	N/A	C₆H₈ClN₃	Triazole	Chloromethyl	Intermediate in antihypertensive drug synthesis
2-Bromo-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine HCl	365996-07-2	C₆H₈BrN₂S·HCl	Thiazole	Bromine	Anticancer research (kinase inhibition)

Key Differences and Implications

Heterocycle Composition :

• Oxazole vs. Isoxazole/Thiazole : The oxazole ring in the target compound provides distinct electronic properties compared to isoxazole () or thiazole (). For example, isoxazolo derivatives are prioritized in Hsp90 inhibitor design due to their hydrogen-bonding capacity , while thiazole-containing compounds (e.g., ) exhibit sulfur-mediated hydrophobic interactions.
• Pyrazole/Imidazole Analogues : Pyrazole () and imidazole () derivatives often target central nervous system receptors or ion channels due to their nitrogen-rich frameworks.

Substituent Effects: Chloromethyl Group: The -CH₂Cl group in the target compound enhances electrophilicity, enabling nucleophilic substitution reactions for further derivatization (e.g., coupling with resorcinol moieties in ). Aryl/Functional Group Modifications: Bromophenyl () or pyridyl () substituents improve target affinity in kinase inhibitors, while ester/amide groups () optimize solubility and bioavailability.

Therapeutic Applications: The target compound’s chloromethyl group positions it as a versatile building block, whereas Tinoridine () and imidazo[4,5-c]pyridines () are direct therapeutic agents (NSAID and antihypertensive, respectively). Thiophene-based analogues (e.g., Tinoridine) exhibit rapid absorption and anti-inflammatory effects, contrasting with the target compound’s role as a synthetic intermediate .